Cas no 174590-84-2 ((2R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-2-ol)

(2R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-2-ol is a chiral bicyclic furan derivative with a defined stereochemistry, making it a valuable intermediate in organic synthesis, particularly for pharmaceutical applications. Its rigid fused-ring structure and hydroxyl functionality enable its use in asymmetric synthesis and as a building block for complex molecules. The stereospecific configuration ensures high selectivity in reactions, contributing to the efficient production of enantiomerically pure compounds. This compound is often employed in the synthesis of protease inhibitors and other bioactive molecules, where precise stereocontrol is critical. Its stability and well-characterized reactivity profile further enhance its utility in medicinal chemistry and process development.

(2R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-2-ol structure

174590-84-2 structure

Product Name:(2R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-2-ol

CAS No:174590-84-2

MF:C₆H₁₀O₃

MW:130.141802310944

CID:4614364

Update Time:2025-05-20

(2R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-2-ol Chemical and Physical Properties

Names and Identifiers

- (2R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-2-ol
- Inchi： 1S/C6H10O3/c7-5-3-4-1-2-8-6(4)9-5/h4-7H,1-3H2/t4-,5+,6+/m0/s1
- InChI Key： XXMTWIWOEJYQMH-KVQBGUIXSA-N
- SMILES： O[C@@H]1O[C@@]2([H])OCC[C@@]2([H])C1

(2R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-2-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM536564-1g	(2R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-2-ol	174590-84-2	95%+	1g	$3810	2023-03-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1151344-1g	(2R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-2-ol	174590-84-2	98%	1g	￥34671	2023-04-09

(2R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-2-ol Related Literature

1. An economic prediction of the finer resolution level wavelet coefficients in electronic structure calculations

Szilvia Nagy,János Pipek Phys. Chem. Chem. Phys., 2015,17, 31558-31565
2. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
3. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
4. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
5. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006

Additional information on (2R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-2-ol

Research Brief on (2R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-2-ol (CAS: 174590-84-2): Recent Advances and Applications

The compound (2R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-2-ol (CAS: 174590-84-2) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of antiviral and anticancer agents, particularly in the development of protease inhibitors. This research brief consolidates the latest findings and advancements related to this compound, providing a comprehensive overview of its chemical characteristics, synthetic pathways, and biomedical relevance.

One of the most notable applications of (2R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-2-ol is its use in the synthesis of HIV-1 protease inhibitors. Recent publications in journals such as Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters highlight its critical role in the structural optimization of darunavir analogs. Researchers have demonstrated that the stereochemistry and functional groups of this compound significantly influence the binding affinity and selectivity of these inhibitors, offering new avenues for drug design against resistant HIV strains.

In addition to its antiviral potential, (2R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-2-ol has been investigated for its utility in cancer therapeutics. A 2023 study published in ACS Chemical Biology revealed its incorporation into novel small-molecule inhibitors targeting the PI3K/AKT/mTOR pathway, which is often dysregulated in various cancers. The compound's rigid furan-fused ring system was found to enhance the stability and bioavailability of these inhibitors, making it a promising scaffold for oncology drug development.

Synthetic methodologies for (2R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-2-ol have also seen advancements. Recent work by synthetic chemists has focused on asymmetric catalytic routes to improve yield and enantiomeric purity. For instance, a 2022 Organic Letters publication detailed a novel enzymatic resolution technique using lipases, achieving >99% enantiomeric excess. Such innovations are critical for scaling up production while maintaining the high purity required for pharmaceutical applications.

Looking ahead, the versatility of (2R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-2-ol continues to inspire interdisciplinary research. Its applications extend beyond HIV and cancer to areas like neurodegenerative diseases, where its derivatives are being evaluated as modulators of protein aggregation. With ongoing clinical trials and computational studies exploring its full potential, this compound remains at the forefront of medicinal chemistry innovation.